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Compound of Interest

Compound Name: Gka-50

Cat. No.: B041499

Essential Safety and Handling Guide for G-50

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and operational guidance for the handling and
disposal of Gka-50, a potent glucokinase activator. Adherence to these procedures is essential
for ensuring laboratory safety and the integrity of research outcomes.

Personal Protective Equipment (PPE)

The handling of Gka-50 requires strict adherence to standard laboratory safety protocols,
including the use of appropriate personal protective equipment. The following table summarizes
the required PPE.
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Protection Type Equipment Specification

) Must meet standard laboratory
Eye and Face Protection Safety Glasses o
safety specifications.

Standard BS EN 374:2003
compliant gloves are the

Hand Protection Chemical-Resistant Gloves minimum requirement. Inspect
gloves for integrity before each

use.

A standard laboratory coat
] should be worn to protect
Body Protection Laboratory Coat
street clothes from

contamination.

All handling of Gka-50 powder
should be conducted in a
certified chemical fume hood. If
Respiratory Protection Fume Hood or Respirator a fume hood is not available, a
suitable respirator must be
used as determined by a risk

assessment.[1]

Operational Plan: Handling and Storage

Engineering Controls:

e Work should be conducted in a well-ventilated laboratory.

» A safety shower and eyewash station must be readily accessible in the laboratory.[1]
e Use in a fume hood is recommended where applicable.[1]

Handling Procedures:

» Before handling, ensure all required PPE is correctly worn.

e Avoid direct contact with skin and eyes.
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e Do not inhale dust or aerosols.

o After handling, wash hands thoroughly.[1]

Storage:

o Store Gka-50 at -20°C for long-term stability.

o Keep the container tightly sealed in a dry, well-ventilated place.

Disposal Plan

Dispose of Gka-50 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations. Do not allow the chemical to enter drains or

watercourses.

Physical and Chemical Properties of Gka-50

The following table summarizes the key physical and chemical properties of Gka-50.

Property Value

Molecular Weight 464.51

Formula C26H28N206

Purity =>98% (HPLC)

CAS Number 851884-87-2

Solubility Soluble to 100 mM in DMSO
Appearance White solid

Experimental Protocol: In Vitro Glucokinase
Activation Assay

This protocol outlines a typical experiment to assess the activation of glucokinase by Gka-50 in
a cell-based assay.
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1. Cell Culture:

o Culture a suitable cell line (e.g., pancreatic 3-cells or hepatocytes) in the recommended
growth medium until they reach 80-90% confluency.

2. Preparation of Gka-50 Stock Solution:

e Prepare a 100 mM stock solution of Gka-50 in DMSO.
o Further dilute the stock solution with the appropriate cell culture medium to achieve the
desired final concentrations for the experiment.

3. Cell Treatment:

o Seed the cells in 96-well plates at a predetermined density.

» After 24 hours, replace the growth medium with a medium containing various concentrations
of Gka-50.

« Include a vehicle control (DMSO) and a positive control (a known glucokinase activator) in
the experimental design.

4. Glucokinase Activity Measurement:

» After the desired incubation period, lyse the cells and measure the glucokinase activity using
a commercially available glucokinase activity assay Kkit.

e The assay typically measures the rate of glucose phosphorylation, which is coupled to the
production of a detectable signal (e.g., colorimetric or fluorescent).

5. Data Analysis:

o Calculate the EC50 value of Gka-50, which represents the concentration of the compound
that produces 50% of the maximal response.
e Gka-50 is a potent glucokinase activator with a reported EC50 of 33 nM.

Experimental Workflow Diagram
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Caption: Workflow for in vitro glucokinase activation assay using Gka-50.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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